Cas no 1805608-63-2 (3-(Difluoromethyl)-2-fluoro-5-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1805608-63-2
• MF: C₈H₅F₆N
• MW: 229.122422933578
• CID: 4883342
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-fluoro-5-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6N/c1-3-2-15-7(11)4(6(9)10)5(3)8(12,13)14/h2,6H,1H3
• InChI Key： WYLMILJXACCGLO-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN=C(C=1C(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-2-fluoro-5-methyl-4-(trifluoromethyl)pyridine

Introduction to 3-(Difluoromethyl)-2-fluoro-5-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805608-63-2)

3-(Difluoromethyl)-2-fluoro-5-methyl-4-(trifluoromethyl)pyridine, with the chemical identifier CAS No. 1805608-63-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of this molecule, particularly the presence of multiple fluorine substituents and a methyl group, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The molecular structure of 3-(Difluoromethyl)-2-fluoro-5-methyl-4-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a difluoromethyl group at the 3-position, a fluoro atom at the 2-position, a methyl group at the 5-position, and a trifluoromethyl group at the 4-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and biological interactions. The presence of fluorine atoms, in particular, is well-documented for their ability to enhance metabolic stability, lipophilicity, and binding affinity, making this compound an attractive candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of substituents in 3-(Difluoromethyl)-2-fluoro-5-methyl-4-(trifluoromethyl)pyridine may contribute to its potential as a pharmacophore in the design of novel therapeutic agents. For instance, the combination of electron-withdrawing groups like the trifluoromethyl and difluoromethyl groups can modulate the electronic distribution across the molecule, influencing its interaction with biological targets.

One of the most compelling aspects of this compound is its utility in synthetic chemistry. The pyridine core provides a versatile scaffold for further functionalization, allowing chemists to explore various derivatives with tailored properties. The presence of multiple reactive sites makes it an excellent starting material for constructing more complex molecules through cross-coupling reactions, nucleophilic substitutions, or other synthetic methodologies. Researchers have leveraged these characteristics to develop novel intermediates for drug synthesis, highlighting the compound's importance in industrial applications.

Recent advancements in computational chemistry have also shed light on the potential applications of 3-(Difluoromethyl)-2-fluoro-5-methyl-4-(trifluoromethyl)pyridine. Molecular modeling studies have been conducted to understand its binding interactions with biological targets such as enzymes and receptors. These studies have provided insights into how the fluorinated substituents influence binding affinity and selectivity, which are critical factors in drug design. By predicting these interactions computationally, researchers can accelerate the discovery process and identify promising candidates for further experimental validation.

The pharmaceutical industry has shown particular interest in fluorinated pyridines due to their favorable pharmacokinetic profiles. Fluorine atoms can enhance the bioavailability of drugs by improving their metabolic stability and lipophilicity. This has led to numerous fluorinated compounds entering clinical trials for various therapeutic indications. 3-(Difluoromethyl)-2-fluoro-5-methyl-4-(trifluoromethyl)pyridine is no exception and holds promise as a building block for next-generation drugs targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemicals and materials science. Fluorinated pyridines are known for their stability under harsh conditions, making them suitable for use in crop protection agents. Furthermore, their electronic properties make them valuable in designing advanced materials with specific functionalities.

The synthesis of 3-(Difluoromethyl)-2-fluoro-5-methyl-4-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. While there are established methods for introducing fluorine atoms into organic molecules, achieving regioselective functionalization can be complex. However, recent developments in catalytic systems have made it possible to perform these reactions with high precision. For example, transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of fluorinated pyridines with minimal side products.

Future research directions may focus on exploring new synthetic routes that improve yield and scalability while maintaining high selectivity. Additionally, investigating the biological activity of derivatives derived from this compound could uncover novel therapeutic applications. By combining experimental synthesis with computational modeling, scientists can systematically optimize molecular structures to enhance their efficacy and safety profiles.

In conclusion,3-(Difluoromethyl)-2-fluoro-5-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805608-63-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an invaluable tool for synthetic chemists and medicinal researchers alike. As our understanding of fluorinated compounds continues to grow,this molecule is likely to play an increasingly important role in developing innovative solutions across multiple scientific disciplines.